Cas no 8077-35-8 (TRI-SIL(R) Z)

TRI-SIL(R) Z structure
TRI-SIL(R) Z structure
Product Name:TRI-SIL(R) Z
CAS No:8077-35-8
MF:C11H17N3Si
MW:219.358282804489
CID:726199
PubChem ID:329770159
Update Time:2025-04-19

TRI-SIL(R) Z Chemical and Physical Properties

Names and Identifiers

    • TRI-SIL(R) Z
    • imidazol-1-yl(trimethyl)silane,pyridine
    • SCHEMBL6905947
    • AKOS015902594
    • 8077-35-8
    • TMSI+PYRIDINE, 1:4 (Sylon(TM) TP)
    • imidazol-1-yl(trimethyl)silane;pyridine
    • 1-(Trimethylsilyl)-1H-imidazole--pyridine (1/1)
    • DTXSID10627146
    • MDL: MFCD00284770
    • Inchi: 1S/C6H12N2Si.C5H5N/c1-9(2,3)8-5-4-7-6-8;1-2-4-6-5-3-1/h4-6H,1-3H3;1-5H
    • InChI Key: PFVKFOIOKNIZKY-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)N1C=NC=C1.N1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.119174089g/mol
  • Monoisotopic Mass: 219.119174089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 0.98 g/mL at 20 °C
  • Flash Point: Degrees Fahrenheit:62.6°F
    Degrees Celsius:17°C
  • PSA: 30.71000
  • LogP: 2.64770

TRI-SIL(R) Z Security Information

TRI-SIL(R) Z Pricemore >>

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